Cas no 218631-55-1 (Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate)

• Product Name: Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate
• CAS No: 218631-55-1
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• MDL: MFCD09998945
• CID: 850787
• PubChem ID: 18177280
• Update Time: 2025-10-22

Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-amino-4-(4-methoxyphenyl)-, methyl ester
• ACMC-1CAYP
• AG-E-59667
• AGN-PC-01RE4O
• AK-90804
• ANW-24607
• CTK4E7828
• KB-53801
• BS-23604
• 5-Methoxycarbonyl-4-p-methoxyphenyl-2-thiazolamine
• MFCD09998945
• 218631-55-1
• UBSRFDCUXNFFFV-UHFFFAOYSA-N
• 2-AMINO-4-(4-METHOXYPHENYL)-5-THIAZOLECARBOXYLIC ACID METHYL ESTER
• SCHEMBL7054148
• Methyl 2-amino-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylate
• CS-0211971
• 2-Amino-4-(4-methoxyphenyl)-5-(carbomethoxy)thiazole
• AKOS015854653
• DTXSID10592587
• METHYL2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE
• EN300-7359491
• DA-08114

• MDL： MFCD09998945
• Inchi： 1S/C12H12N2O3S/c1-16-8-5-3-7(4-6-8)9-10(11(15)17-2)18-12(13)14-9/h3-6H,1-2H3,(H2,13,14)
• InChI Key： UBSRFDCUXNFFFV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 264.05700
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 471.9±40.0 °C at 760 mmHg
• Flash Point: 239.2±27.3 °C
• PSA: 102.68000
• LogP: 2.76870
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate

Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate: A Comprehensive Overview

The compound Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate, with the CAS number 218631-55-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with amino and methoxy substituents, making it a versatile building block for various applications.

Recent studies have highlighted the potential of Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate in drug design, particularly in the development of bioactive molecules. The thiazole moiety is known for its ability to interact with biological targets, such as enzymes and receptors, due to its aromaticity and electron-withdrawing properties. The presence of the amino group further enhances its bioactivity by providing hydrogen bonding capabilities, while the methoxy substituent contributes to solubility and stability.

In terms of synthesis, researchers have explored various methods to efficiently prepare Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate. One notable approach involves the condensation of an amino-containing thiazole derivative with an aryl aldehyde in the presence of a suitable catalyst. This method not only ensures high yields but also allows for fine-tuning of the product's properties by varying the substituents on the thiazole ring.

The application of Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate extends beyond drug discovery. It has been utilized as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area and tunable pore sizes, making them ideal for gas storage and catalysis.

Furthermore, recent advancements in green chemistry have led to the development of environmentally friendly synthesis routes for Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate. By employing microwave-assisted synthesis or using biodegradable solvents, researchers have significantly reduced the environmental footprint of its production process.

In conclusion, Methyl 2-amino-4-(4-methoxyphenyl)thiazole-5-carboxylate stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemical research.